6-(1-Adamantyl)-2-[(1-methyl-2-oxopropyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
6-(1-Adamantyl)-2-[(1-methyl-2-oxopropyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
625376-60-5
VCID:
VC0460643
InChI:
InChI=1S/C21H23F3N2OS/c1-11(27)12(2)28-19-16(10-25)17(21(22,23)24)6-18(26-19)20-7-13-3-14(8-20)5-15(4-13)9-20/h6,12-15H,3-5,7-9H2,1-2H3
SMILES:
CC(C(=O)C)SC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N
Molecular Formula:
C21H23F3N2OS
Molecular Weight:
408.5g/mol
6-(1-Adamantyl)-2-[(1-methyl-2-oxopropyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile
CAS No.: 625376-60-5
Main Products
VCID: VC0460643
Molecular Formula: C21H23F3N2OS
Molecular Weight: 408.5g/mol
![6-(1-Adamantyl)-2-[(1-methyl-2-oxopropyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile - 625376-60-5](/images/no_structure.jpg)
| CAS No. | 625376-60-5 |
|---|---|
| Product Name | 6-(1-Adamantyl)-2-[(1-methyl-2-oxopropyl)sulfanyl]-4-(trifluoromethyl)nicotinonitrile |
| Molecular Formula | C21H23F3N2OS |
| Molecular Weight | 408.5g/mol |
| IUPAC Name | 6-(1-adamantyl)-2-(3-oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C21H23F3N2OS/c1-11(27)12(2)28-19-16(10-25)17(21(22,23)24)6-18(26-19)20-7-13-3-14(8-20)5-15(4-13)9-20/h6,12-15H,3-5,7-9H2,1-2H3 |
| Standard InChIKey | ZYBBCAPBHXHMLZ-UHFFFAOYSA-N |
| SMILES | CC(C(=O)C)SC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N |
| Canonical SMILES | CC(C(=O)C)SC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N |
| PubChem Compound | 3154937 |
| Last Modified | Nov 13 2021 |
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